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Compound of Interest

Compound Name: 2-Propylacrolein
CAS No.: 1070-13-9
Cat. No.: B094960

Get Quote

\ J

An In-Depth Technical Guide to the Physicochemical Properties of 2-Ethyl-2-hexenal

For professionals in chemical research and drug development, a thorough understanding of the
physicochemical properties of key intermediates is paramount. 2-Ethyl-2-hexenal (CAS 645-62-
5), an unsaturated aldehyde, serves as a critical building block in organic synthesis, most
notably in the production of 2-ethylhexanol. This guide provides a comprehensive overview of
its core properties, synthesis, reactivity, and handling protocols, grounded in authoritative data
to support laboratory and industrial applications.

Chemical Identity and Core Descriptors

2-Ethyl-2-hexenal is an a,3-unsaturated aldehyde characterized by an eight-carbon backbone.
Its reactivity is primarily dictated by the aldehyde functional group and the conjugated carbon-
carbon double bond.

e Molecular Formula: CsH140[1]
e Molecular Weight: 126.20 g/mol [1]

o CAS Registry Number: 645-62-5[2][3][4]
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e Appearance: Colorless to yellow liquid[1][5]

e Odor: Possesses a powerful, sharp, and irritating odor[1][3][5]

Physicochemical Data Summary

The physical properties of 2-ethyl-2-hexenal are essential for process design, safety

assessments, and purification methodologies. Key quantitative data are summarized in the

table below.
Property Value Source
Boiling Point 175-179 °C at 760 mmHg [1][2]
Melting Point <-70°C [3]
Density 0.85 g/cms3 at 20 °C [1][3]

Vapor Pressure

1.17 mmHg at 25 °C

[2]

1.9 hPa at 26.4 °C

[3]

Flash Point

68 °C (closed cup)

[1]14]

Water Solubility

<1 mg/mL; Insoluble

[1](2]

0.07 g/100 mL at 21 °C

[6]

Solubility (Organic)

Soluble in alcohol; Miscible

with most organic solvents.

[2]7]

logP (o/w)

2.718 (estimated)

[2]

Refractive Index

1.431

[4]

Synthesis and Industrial Production

The primary industrial route for synthesizing 2-ethyl-2-hexenal is the aldol condensation of n-

butyraldehyde.[1][6] This process is versatile and can be catalyzed by both basic and acidic

systems. Modern approaches often favor solid catalysts, such as hydrotalcite or heteropoly

acids, due to their reusability and high selectivity.[1]
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The reaction proceeds through the formation of an enolate from one molecule of n-
butyraldehyde, which then acts as a nucleophile, attacking the carbonyl carbon of a second n-
butyraldehyde molecule. The resulting aldol addition product readily undergoes dehydration
(elimination of a water molecule) to yield the stable, conjugated a,B3-unsaturated aldehyde, 2-

G-Butyraldehyde (Molecule 19

Base Catalyst

ethyl-2-hexenal.

Enolate Intermediatt—.) G-Butyraldehyde (Molecule 2)

Nucleophilic Attack

Aldol Addition Product
(Unstable)

T
|
Dehydration (-H20) :
I

2-Ethyl-2-hexenal H20

Click to download full resolution via product page

Caption: Aldol condensation pathway for 2-ethyl-2-hexenal synthesis.

Experimental Protocol: Synthesis via Solid Base
Catalysis

This protocol outlines a laboratory-scale synthesis using a fixed-bed reactor, a method that
mirrors industrial processes and offers high yield.[1][8]

Materials & Equipment:

e n-Butyraldehyde (reagent grade)
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2-Ethylhexanol (solvent)[8]

Solid base catalyst (e.g., Magnesium-Aluminum Oxide, Mg/Al Oxide)[1][8]
Fixed-bed reactor system with temperature and pressure control

Nitrogen gas supply

Distillation and separation apparatus

Gas chromatograph (GC) for analysis

Procedure:

Catalyst Packing: Pack approximately 10g of the solid base catalyst (e.g., Mg/Al Oxide) into
the fixed-bed reactor.

System Purge: Purge the entire reactor system with dry nitrogen gas to create an inert
atmosphere.

Solvent Introduction: Introduce 2-ethylhexanol as a solvent to completely wet the catalyst
bed.[8]

Set Reaction Conditions: Heat the reactor to the desired temperature (e.g., 80-120 °C) and
set the pressure (e.g., 0.1-0.2 MPa).[8]

Initiate Reaction: Begin feeding n-butyraldehyde into the reactor at a controlled rate (e.g., 10
g/h).[8] The condensation and subsequent dehydration to form 2-ethyl-2-hexenal occur as
the reactant passes over the catalyst.

Product Collection & Separation: The reaction effluent, a mixture of 2-ethyl-2-hexenal,
unreacted n-butyraldehyde, 2-ethylhexanol solvent, and water, is continuously collected.

Purification:

o Distill the effluent to separate the more volatile, unreacted n-butyraldehyde, which can be
recycled back to the reactor feed.[8]
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o The remaining mixture in the distillation pot is cooled and subjected to liquid-liquid
separation (e.g., using a separatory funnel or chromatographic separation) to remove the
agueous phase.[8]

o The resulting organic phase contains the 2-ethyl-2-hexenal product dissolved in the 2-

ethylhexanol solvent.

e Analysis: Analyze the final organic product mixture using Gas Chromatography (GC) to
determine the conversion of n-butyraldehyde and the yield of 2-ethyl-2-hexenal. Yields
exceeding 95% have been reported with this method.[8]

Chemical Reactivity and Key Transformations

The dual functionality of 2-ethyl-2-hexenal—the aldehyde and the conjugated double bond—
governs its chemical behavior.

e Hydrogenation: This is arguably its most significant industrial reaction. The compound can be
selectively hydrogenated. The C=C double bond is typically reduced first, yielding 2-
ethylhexanal. Further hydrogenation reduces the aldehyde group to produce the industrially
vital plasticizer precursor, 2-ethylhexanol.[1][9] Kinetic studies show that the activation
energy for hydrogenating the C=C bond is lower than for the C=0 bond, facilitating this
stepwise reduction.[1]

o Oxidation: As with most aldehydes, 2-ethyl-2-hexenal is readily oxidized to form the
corresponding carboxylic acid, 2-ethyl-2-hexenoic acid.[1] This derivative has noted
antifungal properties.[1][6]

» Self-Condensation: Aldehydes can undergo self-condensation or polymerization reactions,
which are often acid-catalyzed and exothermic.[1][5] This reactivity is a crucial consideration
for storage and handling.
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Caption: Major reaction pathways of 2-ethyl-2-hexenal.

Applications in Research and Industry

The primary application of 2-ethyl-2-hexenal is as a high-value intermediate in chemical
synthesis.[1]

e Production of 2-Ethylhexanol: The vast majority of 2-ethyl-2-hexenal produced is
hydrogenated to 2-ethylhexanol, a precursor for manufacturing plasticizers like bis(2-
ethylhexyl) phthalate (DEHP).[1]

» Organic Synthesis: It serves as a versatile intermediate for introducing the 2-ethylhexyl
group into other molecules.

o Other Uses: It has also found applications in the manufacturing of insecticides and as a
warning agent in leak detectors due to its strong odor.[5][6] Its derivative, 2-ethyl-2-hexenoic
acid, and the aldehyde itself possess strong antifungal activity.[1][6]

Safety, Handling, and Storage

Proper handling of 2-ethyl-2-hexenal is critical due to its hazardous properties. It is a flammable
liquid and a known irritant.

Hazard Identification:
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Flammability: Flammable liquid.[1] Keep away from heat, sparks, and open flames.[10]

Skin Contact: Causes skin irritation (GHS H315).[1] May cause allergic skin reactions
(H317).[1]

Eye Contact: Causes serious eye irritation.[10]

Inhalation: Vapor is irritating to the respiratory tract.[5][11]

Personal Protective Equipment (PPE) and Handling:

Ventilation: Handle only in a well-ventilated area or under a chemical fume hood.[3][12]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3][12]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[3][12]

General Hygiene: Wash hands thoroughly after handling.[3] Contaminated work clothing
should not be allowed out of the workplace.[12]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[3]

e On Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty
of water.[3]

e On Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses
if present and easy to do.[3][10]

 If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

e |tis incompatible with strong oxidizing agents.[5]
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» For long-term storage, keeping under an inert atmosphere in a freezer (under -20°C) is
recommended.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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